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Compound of Interest

Compound Name: 4-Methyl-2-hexanol

Cat. No.: B3369324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for

4-Methyl-2-hexanol (CAS No. 2313-61-3), a chiral secondary alcohol with applications in

organic synthesis and as a solvent. This guide is intended for researchers, scientists, and drug

development professionals, offering a comparative analysis of supplier specifications,

alongside generalized experimental protocols and logical workflows to aid in sourcing and

utilization.

Physicochemical Properties
4-Methyl-2-hexanol is a branched-chain alcohol with the following key properties:

Property Value

CAS Number 2313-61-3

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Boiling Point ~148 °C

Density ~0.817 g/cm³

Chirality Contains two stereocenters
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Commercial Supplier Analysis
A critical aspect of research and development is the reliable sourcing of chemical reagents. The

following table summarizes the offerings for 4-Methyl-2-hexanol from various commercial

suppliers. It is important to note that pricing and availability are subject to change and direct

inquiry with the suppliers is recommended for the most current information.

Supplier Purity
Available
Quantities

Price (USD) Notes

BOC Sciences Inquire Inquire Inquire

Used in organic

synthesis and as

a solvent in the

production of

fragrances and

flavorings.[1]

Benchchem Inquire Inquire Inquire

For research use

only. Not for

human or

veterinary use.[2]

ChemicalBook Inquire Inquire Inquire

Lists multiple

suppliers on its

platform.

Chemsrc Inquire Inquire Inquire

Aggregates

information from

various

suppliers.[3]

Note: "Inquire" indicates that the supplier requires a direct request for this information, which is

common for specialty chemicals.

Logical Workflow for Supplier Selection
The selection of a suitable chemical supplier is a multi-faceted process that involves more than

just price comparison. The following diagram illustrates a logical workflow for researchers to
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follow when sourcing 4-Methyl-2-hexanol.

Identify Need for
4-Methyl-2-hexanol

Search Supplier Databases
(e.g., ChemicalBook, Chemsrc)

Identify Potential Suppliers
(e.g., BOC Sciences, Benchchem)

Request Quotes and
Certificates of Analysis (CoA)

Evaluate Suppliers Based on:
- Purity & Stereoisomer Specificity

- Price & Lead Time
- Available Quantities
- Technical Support

Select Optimal Supplier Place Purchase Order Perform In-house
Quality Control

Approve for Use
in Research

Click to download full resolution via product page

A logical workflow for selecting a commercial supplier of 4-Methyl-2-hexanol.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-Methyl-2-hexanol are often

proprietary. However, based on general principles of organic chemistry and analytical

techniques for chiral alcohols, the following generalized workflows are provided.

Generalized Synthesis Workflow
The synthesis of 4-Methyl-2-hexanol can be achieved through various established organic

chemistry reactions, such as the Grignard reaction.[2]

Select Starting Materials
(e.g., Aldehyde and Grignard Reagent)

Perform Grignard Reaction
under Anhydrous Conditions

Quench Reaction
with Aqueous Acid

Extract Product into
Organic Solvent

Purify by Distillation
or Chromatography

Characterize Product
(NMR, GC-MS, IR)

Store Purified
4-Methyl-2-hexanol

Obtain Sample of
4-Methyl-2-hexanol

Prepare Sample for GC-MS
(Dilution, Derivatization if necessary)

Inject Sample into
Chiral GC Column

Separate Stereoisomers
and Impurities

Detect and Quantify
using Mass Spectrometry

Analyze Data to Determine
Purity and Enantiomeric Excess

Generate Certificate
of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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